Cas no 174771-55-2 (trans-4-(trifluoromethoxy)cyclohexanecarboxylic acid)

• Product Name: trans-4-(trifluoromethoxy)cyclohexanecarboxylic acid
• CAS No: 174771-55-2
• MF: C₈H₁₁F₃O₃
• MW: 212.166353464127
• MDL: MFCD31705244
• CID: 5162084
• PubChem ID: 19961266
• Update Time: 2026-03-04

trans-4-(trifluoromethoxy)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-4-(trifluoromethoxy)cyclohexane-1-carboxylic acid
• trans-4-(trifluoromethoxy)cyclohexanecarboxylic acid
• cis-4-Trifluoromethoxy-cyclohexanecarboxylic acid
• SCHEMBL707201
• SB21876
• QGMWMYHMLLIPMI-UHFFFAOYSA-N
• cis-4-(Trifluoromethoxy)cyclohexanecarboxylic acid
• CS-0433731
• EN300-6486614
• MFCD24483968
• 4-(trifluoromethoxy)cyclohexane-1-carboxylic acid
• (1s,4s)-4-(trifluoromethoxy)cyclohexane-1-carboxylic acid
• 4-(Trifluoromethoxy)cyclohexanecarboxylic acid
• AKOS017344802
• PS-16405
• cis-4-(Trifluoromethoxy)cyclohexanecarboxylicacid
• SY343899
• MFCD31705244
• EN300-22906530
• 4-(trifluoromethoxy)cyclohexanecarboxylic acid (cis/trans)
• 2231666-24-1
• MFCD31705245
• SCHEMBL707202
• 174771-55-2
• D96625
• SY244856
• AS-51946
• 1227187-82-7
• D96626
• CS-0051133
• PS-16404
• P13954
• PB42056
• 4-(trifluoromethoxy)cyclohexanecarboxylic acid (cis/trans)
• Z1508955760
• CS-0434055
• PB41254

• MDL： MFCD31705244
• Inchi： 1S/C8H11F3O3/c9-8(10,11)14-6-3-1-5(2-4-6)7(12)13/h5-6H,1-4H2,(H,12,13)/t5-,6-
• InChI Key： QGMWMYHMLLIPMI-IZLXSQMJSA-N
• SMILES： [C@@H]1(C(O)=O)CC[C@@H](OC(F)(F)F)CC1

Computed Properties

• Exact Mass: 212.06602869g/mol
• Monoisotopic Mass: 212.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on trans-4-(trifluoromethoxy)cyclohexanecarboxylic acid

Comprehensive Overview of trans-4-(trifluoromethoxy)cyclohexanecarboxylic acid (CAS No. 174771-55-2)

trans-4-(trifluoromethoxy)cyclohexanecarboxylic acid (CAS No. 174771-55-2) is a fluorinated cyclohexane derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The compound features a trifluoromethoxy group (-OCF₃) and a carboxylic acid moiety (-COOH) in a trans configuration on the cyclohexane ring, which imparts distinct reactivity and stability. This combination makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of drug candidates and specialty chemicals.

In recent years, the demand for fluorinated compounds like trans-4-(trifluoromethoxy)cyclohexanecarboxylic acid has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly interested in its potential as a building block for protease inhibitors, GPCR modulators, and anti-inflammatory agents. The trifluoromethoxy group is known to enhance metabolic stability and lipophilicity, traits highly sought after in drug design. This aligns with current trends in personalized medicine and targeted therapies, where precision and efficacy are paramount.

The synthesis of trans-4-(trifluoromethoxy)cyclohexanecarboxylic acid typically involves multi-step organic transformations, including cyclohexane functionalization, fluorination, and carboxylation. Advanced techniques such as asymmetric catalysis and flow chemistry have been explored to improve yield and enantioselectivity, addressing challenges like regioselectivity and steric hindrance. These innovations reflect the growing emphasis on green chemistry and sustainable synthesis, topics frequently searched in academic and industrial circles.

Beyond pharmaceuticals, trans-4-(trifluoromethoxy)cyclohexanecarboxylic acid finds utility in agrochemical formulations, where its derivatives act as herbicides or pesticides. The trifluoromethoxy group contributes to improved pesticidal activity and environmental persistence, though regulatory scrutiny around PFAS (per- and polyfluoroalkyl substances) has prompted reevaluation of such compounds. This dichotomy underscores the importance of balancing efficacy with environmental safety, a hot topic in EU REACH and EPA guidelines discussions.

Analytical characterization of CAS No. 174771-55-2 relies on techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm its stereochemical purity and molecular conformation. These methods are critical for quality control, especially given the compound's role in high-value applications. Recent advancements in AI-driven molecular modeling have further accelerated its study, enabling predictive insights into its structure-activity relationships (SAR)—a frequently searched term in computational chemistry forums.

In summary, trans-4-(trifluoromethoxy)cyclohexanecarboxylic acid exemplifies the intersection of fluorine chemistry and life sciences. Its versatility and relevance to drug discovery, crop protection, and material innovation ensure its continued prominence in research. As the scientific community prioritizes efficiency and sustainability, this compound remains a focal point for innovation, mirroring broader trends in STEM and industrial R&D.